Cas no 22108-55-0 (Anthra[2,3-b]thiophene)

• Product Name: Anthra[2,3-b]thiophene
• CAS No: 22108-55-0
• MF: C₁₆H₁₀S
• MW: 234.315602779388
• CID: 271929
• PubChem ID: 30939
• Update Time: 2025-04-19

Anthra[2,3-b]thiophene Chemical and Physical Properties

Names and Identifiers

• Anthra[2,3-b]thiophene
• naphtho[2,3-f][1]benzothiole
• SCHEMBL4585002
• BRN 4416197
• ANTHRA(2,3-b)THIOPHENE
• 22108-55-0
• QOOSFVFWJXNCTP-UHFFFAOYSA-N
• DTXSID70176620

• Inchi： 1S/C16H10S/c1-2-4-12-8-15-10-16-13(5-6-17-16)9-14(15)7-11(12)3-1/h1-10H
• InChI Key： QOOSFVFWJXNCTP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C1C=C3C=CC=CC3=CC1=C2

Computed Properties

• Exact Mass: 234.0504
• Monoisotopic Mass: 234.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 4.9

Experimental Properties

• Density: 1.292
• Boiling Point: 440.7°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.809
• PSA: 0